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Compound of Interest

Compound Name: Benzyltriethylammonium bromide

Cat. No.: B1329943 Get Quote

An In-depth Technical Guide to
Benzyltriethylammonium Bromide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and applications of Benzyltriethylammonium bromide. It is intended to be a valuable

resource for researchers, scientists, and professionals in the field of drug development and

organic synthesis.

Chemical Structure and Identification
Benzyltriethylammonium bromide, a quaternary ammonium salt, is characterized by a

central nitrogen atom bonded to a benzyl group and three ethyl groups, with a bromide

counterion. This amphiphilic structure, with a hydrophilic quaternary ammonium head and a

lipophilic benzyl and ethyl tail, is key to its function as a phase-transfer catalyst.

The chemical structure of Benzyltriethylammonium bromide is as follows:

[C₆H₅CH₂N(C₂H₅)₃]⁺Br⁻
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The key physicochemical properties of Benzyltriethylammonium bromide are summarized in

the table below. These properties are crucial for its application in various chemical reactions

and formulations.

Property Value Reference

Molecular Formula C₁₃H₂₂BrN [1][2]

Molecular Weight 272.22 g/mol [2][3]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 188-195 °C (decomposes) [2][3]

Solubility

Soluble in water and polar

organic solvents like ethanol

and acetone.

[3]

Density ~1.28 g/cm³ (estimate) [3]

Refractive Index ~1.526 (estimate)

Hygroscopicity Hygroscopic [1][3]

Spectroscopic Data
Spectroscopic data is essential for the identification and characterization of

Benzyltriethylammonium bromide. Below is a summary of available spectroscopic

information.

Spectroscopy Data

¹H NMR
Spectral data is available and can be used for

structural confirmation.[4]

¹³C NMR
Spectral data is available for detailed structural

analysis.[5][6]

Infrared (IR)
IR spectra are available, providing information

on functional groups.[1]
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Applications in Research and Industry
Benzyltriethylammonium bromide is a versatile compound with a range of applications,

primarily stemming from its ability to act as a phase-transfer catalyst.

Phase-Transfer Catalysis: Its most significant application is in facilitating reactions between

reactants in immiscible phases (e.g., an aqueous phase and an organic phase). This

enhances reaction rates and yields in various organic syntheses, including alkylations,

acylations, and Williamson ether synthesis.[2][7]

Antimicrobial Agent: As a quaternary ammonium salt, it exhibits antimicrobial properties by

disrupting the cell membranes of microorganisms.

Biomedical Research: It has been investigated as a selective inhibitor of certain enzymes,

such as protein kinase C (PKC), making it a tool for studying cellular signaling pathways.[3]

Drug Formulation: Its ability to enhance the solubility of hydrophobic compounds makes it a

potential excipient in pharmaceutical formulations.[3]

Mechanism of Action: Phase-Transfer Catalysis
Phase-transfer catalysis is a powerful technique in organic synthesis that overcomes the

mutual insolubility of reactants. Benzyltriethylammonium bromide, as a phase-transfer

catalyst, facilitates the transport of a reactant from one phase (typically aqueous) to another

(typically organic), where the reaction occurs.

The general mechanism involves the quaternary ammonium cation forming an ion pair with the

reactant anion in the aqueous phase. The lipophilic nature of the cation allows this ion pair to

be extracted into the organic phase. Here, the anion is more reactive as it is less solvated,

leading to a faster reaction with the organic substrate. After the reaction, the catalyst returns to

the aqueous phase to repeat the cycle.
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Phase-Transfer Catalysis Cycle

Experimental Protocols
Synthesis of Benzyltriethylammonium Bromide
This protocol describes a general method for the synthesis of benzyltriethylammonium
bromide from benzyl bromide and triethylamine.

Materials:

Benzyl bromide

Triethylamine

Anhydrous diethyl ether

Ethanol (optional, as a solvent for triethylamine)

Round-bottom flask

Magnetic stirrer

Reflux condenser (optional, depending on reaction conditions)

Buchner funnel and filter paper
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Procedure:

In a round-bottom flask, dissolve benzyl bromide in a suitable solvent like anhydrous diethyl

ether.

Add a stoichiometric excess of triethylamine to the solution. The triethylamine can be added

neat or as a solution in ethanol.

Stir the reaction mixture at room temperature. The reaction is typically exothermic, and the

product will precipitate out as a white solid.

Continue stirring for several hours to ensure the reaction goes to completion.

Cool the reaction mixture in an ice bath to maximize precipitation.

Collect the white solid by vacuum filtration using a Buchner funnel.

Wash the solid with cold anhydrous diethyl ether to remove any unreacted starting materials.

Dry the product under vacuum to obtain pure Benzyltriethylammonium bromide.
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Synthesis Workflow

Williamson Ether Synthesis using Phase-Transfer
Catalysis
This protocol provides a general procedure for the Williamson ether synthesis of an alkyl aryl

ether using Benzyltriethylammonium bromide as a phase-transfer catalyst.

Materials:

A phenol (e.g., 4-bromophenol)
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An alkyl halide (e.g., 1-bromobutane)

Benzyltriethylammonium bromide (catalytic amount)

Aqueous sodium hydroxide (e.g., 50% w/v)

An organic solvent (e.g., toluene or dichloromethane)

Round-bottom flask

Magnetic stirrer

Reflux condenser

Separatory funnel

Procedure:

To a round-bottom flask, add the phenol, the organic solvent, and the aqueous sodium

hydroxide solution.

Add a catalytic amount (e.g., 1-5 mol%) of Benzyltriethylammonium bromide to the two-

phase mixture.

Stir the mixture vigorously to ensure good mixing of the two phases.

Add the alkyl halide to the reaction mixture.

Heat the mixture to reflux with vigorous stirring. The reaction progress can be monitored by

thin-layer chromatography (TLC).

After the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer with water and then with brine.

Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).
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Filter off the drying agent and remove the solvent under reduced pressure to obtain the

crude ether.

The crude product can be purified by column chromatography or distillation.

Biological Activity and Signaling Pathways
While primarily known as a synthetic catalyst, Benzyltriethylammonium bromide has been

noted for its biological activities. It has been reported to act as an inhibitor of Protein Kinase C

(PKC), a family of enzymes that play crucial roles in various cellular signaling pathways,

including cell growth, differentiation, and apoptosis.[3]

The diagram below illustrates a simplified PKC signaling pathway. Activation of a G-protein

coupled receptor (GPCR) or a receptor tyrosine kinase (RTK) leads to the activation of

phospholipase C (PLC). PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol

trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium

(Ca²⁺), and both Ca²⁺ and DAG are required for the activation of conventional PKC isoforms.

An inhibitor like Benzyltriethylammonium bromide would interfere with the activity of PKC,

thereby blocking downstream signaling events.
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Simplified PKC Signaling Pathway and Inhibition

Safety and Handling
Benzyltriethylammonium bromide should be handled with appropriate safety precautions in

a laboratory setting. The key safety information is summarized below.
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Hazard Precaution

Skin Irritant Wear protective gloves and clothing.

Eye Irritant Wear safety glasses or goggles.

Respiratory Irritant
Use in a well-ventilated area or with a fume

hood. Avoid inhaling dust.

Hygroscopic Store in a tightly sealed container in a dry place.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.

Conclusion
Benzyltriethylammonium bromide is a valuable and versatile quaternary ammonium salt with

significant applications in organic synthesis as a phase-transfer catalyst. Its unique chemical

structure enables it to facilitate reactions between immiscible reactants, leading to improved

reaction rates and yields. Furthermore, its emerging biological activities, such as the inhibition

of Protein Kinase C, open up new avenues for its use in biomedical research and drug

development. A thorough understanding of its properties, reaction mechanisms, and handling

procedures is essential for its effective and safe utilization in both research and industrial

settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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